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Introduction
Caspase-6, a member of the cysteine-aspartic acid protease (caspase) family, plays a

significant role as an executioner caspase in the apoptotic signaling cascade.[1][2] Its

activation leads to the cleavage of specific cellular substrates, ultimately resulting in the

dismantling of the cell.[1] Dysregulation of caspase-6 activity has been implicated in the

pathology of neurodegenerative diseases such as Huntington's and Alzheimer's disease.[3][4]

This makes caspase-6 a critical target for therapeutic research and drug development.

The fluorogenic substrate Z-VEID-AFC is a sensitive and specific tool for measuring caspase-6

activity. The tetrapeptide sequence VEID is derived from the cleavage site of lamin A/C, a key

substrate of caspase-6.[1][5] In its intact form, the 7-amino-4-trifluoromethylcoumarin (AFC)

fluorophore is quenched. Upon cleavage by active caspase-6, the free AFC molecule is

released, producing a fluorescent signal that is directly proportional to the enzyme's activity.[6]

[7]
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Principle of the Assay
The assay is based on the enzymatic cleavage of the Z-VEID-AFC substrate by caspase-6.

The cleavage of the substrate between the aspartate (D) residue and AFC releases the

fluorescent AFC group. The intensity of the fluorescence, measured at an excitation

wavelength of approximately 400 nm and an emission wavelength of around 505 nm, provides

a quantitative measure of caspase-6 activity.[6][8]

Signaling Pathway and Experimental Workflow
Caspase-6 is an effector caspase that can be activated through various apoptotic pathways. A

simplified representation of its activation and the subsequent measurement of its activity using

Z-VEID-AFC is depicted below.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15590422/docs?utm_src=pdf-body#measuring-caspase-6-activity-with-z-veid-afc-application-notes-and-protocols
https://www.echelon-inc.com/product/ac-val-glu-ile-asp-afc-caspase-6-mch2-substrate-fluorogenic/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3226564/
https://www.benchchem.com/product/b15590422/docs?utm_src=pdf-body#measuring-caspase-6-activity-with-z-veid-afc-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apoptotic Stimulus

Initiator Caspases

Executioner Caspase

Substrate Cleavage & Detection

Apoptotic Stimulus

Procaspase-8 Procaspase-9

Caspase-8

Procaspase-6

Caspase-9

Active Caspase-6

Z-VEID-AFC (Substrate)

Free AFC (Fluorescent)

Fluorescence Measurement

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Active Caspase-6

Inhibited Caspase-6

Pre-incubation

Z-VEID-FMK (Inhibitor)

No Substrate Cleavage

Z-VEID-AFC (Substrate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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